Cas no 2034360-64-8 (4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide)

• Product Name: 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide
• CAS No: 2034360-64-8
• MF: C₂₀H₂₇N₃O₆S
• MW: 437.509884119034
• CID: 5551135
• PubChem ID: 91814969
• Update Time: 2025-05-19

4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide
• F6474-0642
• 4-tert-butyl-N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidin-1-yl]-3-oxopropyl]benzenesulfonamide
• AKOS025317252
• 2034360-64-8
• 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide

• Inchi： 1S/C20H27N3O6S/c1-20(2,3)14-4-6-16(7-5-14)30(27,28)21-10-8-17(24)22-11-9-15(12-22)23-18(25)13-29-19(23)26/h4-7,15,21H,8-13H2,1-3H3
• InChI Key： DTGXDCHGJQNRGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NCCC(N1CCC(C1)N1C(=O)OCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 437.16205676g/mol
• Monoisotopic Mass: 437.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Additional information on 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide

Introduction to 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034360-64-8, identified as 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, featuring a benzenesulfonamide core modified with tert-butyl and a propyl chain terminated by an oxopropyl group, is linked to a pyrrolidinone ring through a dioxooxazolidine bridge. Such molecular architecture is designed to interact selectively with biological targets, making it a promising candidate for drug discovery and therapeutic intervention.

The benzenesulfonamide moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity and receptor binding. The presence of the tert-butyl group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. This feature is particularly crucial in drug design, as it improves bioavailability and target engagement. Additionally, the dioxooxazolidine ring introduces rigidity to the molecular structure, which can be exploited to fine-tune binding interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with remarkable accuracy. The integration of molecular dynamics simulations and machine learning algorithms has allowed for the rapid screening of virtual libraries containing compounds like 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide, identifying potential lead candidates for further experimental validation. These computational approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with traditional high-throughput screening methods.

The pyrrolidinone moiety in this compound is particularly noteworthy, as it has been shown to exhibit significant interactions with various biological targets. Pyrrolidinones are known for their ability to modulate enzyme kinetics and receptor function, making them valuable scaffolds in medicinal chemistry. The specific arrangement of atoms in this region of 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide is hypothesized to contribute to its unique pharmacological properties. This has prompted extensive research into derivatives of this scaffold, aiming to optimize their efficacy and selectivity for therapeutic applications.

In the context of modern drug development, there is a growing emphasis on personalized medicine and targeted therapies. Compounds like 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide offer a promising avenue for such approaches. By leveraging their tailored molecular structures, these compounds can be designed to interact specifically with disease-causing pathways or genetic mutations. This precision targeting not only enhances therapeutic outcomes but also minimizes side effects associated with broader-spectrum treatments.

The synthesis of 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks efficiently. These advancements have not only improved the accessibility of compounds like 2034360-64-8 but also opened new possibilities for exploring novel chemical space.

The potential applications of 4-(tert-butyl)-N-(3-(3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)-3-oxopropyl)benzenesulfonamide extend across multiple therapeutic areas. Preliminary studies suggest that it may exhibit inhibitory activity against key enzymes involved in inflammatory responses and cancer progression. The ability of this compound to modulate these pathways could make it a valuable asset in developing treatments for chronic diseases characterized by dysregulated cellular processes. Furthermore, its structural features may allow it to interact with other biological targets relevant to neurodegenerative disorders and metabolic diseases.

As research in chemical biology continues to evolve, compounds like 2034360-64-8 will play an increasingly pivotal role in understanding disease mechanisms and developing innovative therapeutics. The integration of interdisciplinary approaches—combining synthetic chemistry, computational modeling, and biological testing—has been instrumental in uncovering the potential of such molecules. Future studies are expected to delve deeper into their pharmacological profiles, exploring both their primary mechanisms of action and potential off-target effects. This comprehensive understanding will be essential for translating laboratory findings into effective clinical interventions.

In conclusion,4-(tert-butyl)-N-(3-(3((2(4-dioxooxazolidine(5(]-propyldiphenylenesulphonamide (CAS no 2034360 64 8)) stands as a testament to the ingenuity and progress in modern chemical biology Its complex structure innovative design potential applications make it a compelling subject for further exploration This compound exemplifies how meticulous molecular design can lead to groundbreaking discoveries with far-reaching implications for human health By continuing to investigate such molecules we can unlock new therapeutic strategies that address some of the most pressing challenges in medicine today